Cas no 146562-83-6 (1,4-Diazabicyclo[2.2.2]octan-2-one(9CI))
146562-83-6 structure
Product Name:1,4-Diazabicyclo[2.2.2]octan-2-one(9CI)
CAS No:146562-83-6
MF:C6H10N2O
MW:126.156401157379
CID:101120
PubChem ID:22714968
Update Time:2025-04-18
1,4-Diazabicyclo[2.2.2]octan-2-one(9CI) Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Diazabicyclo[2.2.2]octan-2-one(9CI)
- 1,4-Diazabicyclo[2.2.2]octan-2-one
- 1,4-diazabicyclo[2.2.2]octan-3-one
- 4-aza-2-quinuclidone
- SCHEMBL6826275
- FT-0731875
- 146562-83-6
- DTXSID20627718
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- Inchi: 1S/C6H10N2O/c9-6-5-7-1-3-8(6)4-2-7/h1-5H2
- InChI Key: IRJSHJDADOVHTN-UHFFFAOYSA-N
- SMILES: O=C1CN2CCN1CC2
Computed Properties
- Exact Mass: 126.0794
- Monoisotopic Mass: 126.079312947g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 138
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.7
- Topological Polar Surface Area: 23.6Ų
Experimental Properties
- PSA: 23.55
1,4-Diazabicyclo[2.2.2]octan-2-one(9CI) Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
146562-83-6 (1,4-Diazabicyclo[2.2.2]octan-2-one(9CI)) Related Products
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